Cas no 2376143-36-9 (4-Trifluoromethoxy-cyclohexylamine hydrochloride)

• Product Name: 4-Trifluoromethoxy-cyclohexylamine hydrochloride
• CAS No: 2376143-36-9
• MF: C₇H₁₃ClF₃NO
• MW: 219.632431745529
• MDL: MFCD32182548
• CID: 4773757
• Update Time: 2026-02-26

4-Trifluoromethoxy-cyclohexylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Trifluoromethoxy-cyclohexylamine hydrochloride
• cis-4-Trifluoromethoxy-cyclohexylamine hydrochloride
• trans-4-Trifluoromethoxy-cyclohexylamine hydrochloride
• SB35870
• SB35871
• SB35877
• 4-(Trifluoromethoxy)cyclohexan-1-amine hydrochloride
• cis-4-(Trifluoromethoxy)cyclohexanamine hydrochloride
• trans-4-(Trifluoromethoxy)cyclohexanamine hydrochloride
• trans-4-(Trifluoromethoxy)-cyclohexanamine hydrochloride
• Rel-(1s,4s)-4-(trifluoromethoxy)cy

• MDL： MFCD32182548
• Inchi： 1S/C7H12F3NO.ClH/c8-7(9,10)12-6-3-1-5(11)2-4-6;/h5-6H,1-4,11H2;1H
• InChI Key： WAZCBQKTVGISDU-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1CCC(CC1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 140
• Topological Polar Surface Area: 35.2

Additional information on 4-Trifluoromethoxy-cyclohexylamine hydrochloride

4-Trifluoromethoxy-cyclohexylamine Hydrochloride (CAS No. 2376143-36-9): An Overview

4-Trifluoromethoxy-cyclohexylamine hydrochloride (CAS No. 2376143-36-9) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its cyclohexylamine core and a trifluoromethoxy substituent, which imparts distinct properties that make it a valuable candidate for drug development.

The cyclohexylamine moiety is a common structural feature in many biologically active compounds, contributing to the compound's lipophilicity and ability to cross biological membranes. The presence of the trifluoromethoxy group further enhances these properties by increasing the compound's metabolic stability and altering its electronic characteristics. These features are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent studies have explored the potential of 4-Trifluoromethoxy-cyclohexylamine hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders, where the compound has shown promise as a modulator of neurotransmitter systems. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively interact with specific receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson's disease.

In addition to its neurological applications, 4-Trifluoromethoxy-cyclohexylamine hydrochloride has also been investigated for its potential anti-inflammatory properties. Studies have shown that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This makes it a promising candidate for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 4-Trifluoromethoxy-cyclohexylamine hydrochloride involves several well-established chemical reactions, including nucleophilic substitution and acid-base reactions. The process typically starts with the formation of a trifluoromethoxy-substituted cyclohexane derivative, followed by conversion to the corresponding amine using standard amine synthesis techniques. The final step involves the formation of the hydrochloride salt to improve solubility and stability.

The safety profile of 4-Trifluoromethoxy-cyclohexylamine hydrochloride has been extensively evaluated through preclinical studies. These studies have demonstrated that the compound exhibits low toxicity and good tolerability at therapeutic doses. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4-Trifluoromethoxy-cyclohexylamine hydrochloride (CAS No. 2376143-36-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, paving the way for new treatments in various medical fields.